Cas no 90145-75-8 (L-Prolinamide, L-asparaginyl-N-(4-nitrophenyl)-)

• Product Name: L-Prolinamide, L-asparaginyl-N-(4-nitrophenyl)-
• CAS No: 90145-75-8
• MF: C₁₅H₁₉N₅O₅
• MW: 349.341862916946
• CID: 793216
• PubChem ID: 11405360
• Update Time: 2025-04-19

L-Prolinamide, L-asparaginyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, L-asparaginyl-N-(4-nitrophenyl)-
• (2S)-1-[(2S)-2,4-diamino-4-oxobutanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• DTXSID00464921
• 90145-75-8

• Inchi： 1S/C15H19N5O5/c16-11(8-13(17)21)15(23)19-7-1-2-12(19)14(22)18-9-3-5-10(6-4-9)20(24)25/h3-6,11-12H,1-2,7-8,16H2,(H2,17,21)(H,18,22)/t11-,12-/m0/s1
• InChI Key： WVTZCLDFNFVJLN-RYUDHWBXSA-N
• SMILES： O=C([C@H](CC(N)=O)N)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 349.13861872g/mol
• Monoisotopic Mass: 349.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 164Ų